Cas no 1261931-31-0 (5-(3-Methylthiophenyl)picolinic acid)
1261931-31-0 structure
Product Name:5-(3-Methylthiophenyl)picolinic acid
CAS No:1261931-31-0
MF:C13H11NO2S
MW:245.296941995621
MDL:MFCD18317446
CID:5158357
Update Time:2026-03-04
5-(3-Methylthiophenyl)picolinic acid Chemical and Physical Properties
Names and Identifiers
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- 5-(3-Methylthiophenyl)picolinic acid
-
- MDL: MFCD18317446
- Inchi: 1S/C13H11NO2S/c1-17-11-4-2-3-9(7-11)10-5-6-12(13(15)16)14-8-10/h2-8H,1H3,(H,15,16)
- InChI Key: QUWYGZLCWBLCHH-UHFFFAOYSA-N
- SMILES: S(C)C1=CC=CC(=C1)C1C=NC(C(=O)O)=CC=1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 272
- XLogP3: 2.8
- Topological Polar Surface Area: 75.5
5-(3-Methylthiophenyl)picolinic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB324091-5 g |
5-(3-Methylthiophenyl)picolinic acid, 95%; . |
1261931-31-0 | 95% | 5g |
€1,159.00 | 2022-08-31 | |
| abcr | AB324091-5g |
5-(3-Methylthiophenyl)picolinic acid, 95%; . |
1261931-31-0 | 95% | 5g |
€1159.00 | 2024-04-20 |
5-(3-Methylthiophenyl)picolinic acid Related Literature
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
1261931-31-0 (5-(3-Methylthiophenyl)picolinic acid) Related Products
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- 887982-60-7(2-Pyridinecarboxylicacid, 6-[4-(ethylthio)phenyl]-)
- 1242339-97-4(5-(4-METHANESULFONYLPHENYL)-PICOLINIC ACID)
- 586976-17-2(2-Pyridinecarboxylic acid, 5,5'-thiobis-)
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